
3-Chlorobiphenyl: A Comprehensive Technical
Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chlorobiphenyl

Cat. No.: B164846 Get Quote

CAS Number: 2051-61-8

This technical guide provides an in-depth overview of 3-Chlorobiphenyl (3-CB), a

monochlorinated biphenyl congener. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical and physical

properties, toxicological profile, and metabolic pathways. This document also includes

illustrative diagrams and a summary of experimental methodologies for its analysis.

Chemical and Physical Properties
3-Chlorobiphenyl is an aromatic hydrocarbon belonging to the polychlorinated biphenyl (PCB)

family of compounds. It appears as a colorless to light yellow oily liquid or solid.[1] The

quantitative properties of 3-Chlorobiphenyl are summarized in the tables below.

Table 1: Physical and Chemical Properties of 3-
Chlorobiphenyl
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Property Value Reference

CAS Number 2051-61-8 [2][3][4][5][6]

Molecular Formula C₁₂H₉Cl [2][3][5][6]

Molecular Weight 188.65 g/mol [2][3]

Appearance
Oily liquid or solid, colorless to

light yellow
[1]

Melting Point 16 °C [1][2]

Boiling Point 284.5 °C [2]

Density 1.1 ± 0.1 g/cm³ [2]

Water Solubility 3.63 mg/L at 25 °C [1][2]

Vapor Pressure 0.01 mmHg [2]

LogP (Octanol-Water Partition

Coefficient)
4.54 [2]

Toxicological Profile
Polychlorinated biphenyls are classified as known human carcinogens by the International

Agency for Research on Cancer (IARC). The toxicity of PCBs can vary depending on the

congener. While 3-Chlorobiphenyl is a lower chlorinated PCB, its metabolites can still pose

health risks.

Table 2: Acute Toxicity Data for 3-Chlorobiphenyl
Test Species Route Value Reference

LD₅₀ Rat Oral 1010 mg/kg [7][8]

LD₅₀ Mouse Intraperitoneal 880 mg/kg [7][8]

TDL₀ Rat Celiac 160 mg/kg [9]

Metabolism and Signaling Pathways
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The metabolism of 3-Chlorobiphenyl primarily occurs in the liver, mediated by cytochrome

P450 (CYP) enzymes.[1][3] The initial step involves the hydroxylation of the biphenyl structure

to form hydroxylated metabolites (OH-PCBs). These metabolites can then undergo further

conjugation reactions, such as sulfation and glucuronidation, to facilitate their excretion from

the body.[1][3] Some reactive metabolites of lower chlorinated PCBs have been linked to

genotoxic effects and can act as endocrine-disrupting chemicals.[1]

3-Chlorobiphenyl Hydroxylated Metabolites (OH-PCBs)Cytochrome P450

Sulfated Metabolites
Sulfotransferase

Glucuronidated Metabolites

UDP-glucuronosyltransferase
Excretion
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Metabolic pathway of 3-Chlorobiphenyl.

Experimental Protocols
The analysis of 3-Chlorobiphenyl in environmental and biological samples typically involves

extraction, cleanup, and instrumental analysis, most commonly by gas chromatography-mass

spectrometry (GC-MS).

Sample Preparation and Extraction
A general workflow for the analysis of PCBs in a solid matrix like soil is outlined below.
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Sample Preparation

Cleanup

Analysis

1. Sample Collection
(e.g., Soil)

2. Homogenization

3. Solvent Extraction
(e.g., Acetonitrile)

4. Phase Separation
(add NaCl)

5. Cleanup with Adsorbents

6. Concentration
(N₂ evaporation)

7. Reconstitution
(in Cyclohexane)

8. GC-MS Analysis
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General workflow for PCB analysis in soil.
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Methodology for PCB Analysis in Soil:

Extraction: A known weight of the soil sample (e.g., 5 g) is mixed with purified water and a

ceramic homogenizer.[1] After a brief hydration period, an organic solvent like acetonitrile is

added, and the mixture is vortexed to extract the PCBs.[1]

Phase Separation: Sodium chloride is added to the mixture to induce phase separation

between the aqueous and organic layers.[1]

Cleanup: The supernatant (organic layer) is collected and treated with adsorbents to remove

interfering compounds.[1]

Concentration and Reconstitution: The cleaned extract is evaporated to dryness under a

stream of nitrogen and then redissolved in a suitable solvent, such as cyclohexane, for

analysis.[1]

Instrumental Analysis: The reconstituted sample is then analyzed by gas chromatography-

mass spectrometry (GC-MS) to identify and quantify the specific PCB congeners present.[1]

This technical guide provides a foundational understanding of 3-Chlorobiphenyl. For more

detailed experimental protocols and safety information, it is recommended to consult specific

EPA methods and material safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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